Cas no 1822495-90-8 (5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid)

• Product Name: 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• CAS No: 1822495-90-8
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 6398782
• PubChem ID: 165913461
• Update Time: 2025-06-09

5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-11815763
• 1822495-90-8
• 5-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-10(15)11-6-7(12)3-4-8(11)9(13)14/h2,7-8,12H,1,3-6H2,(H,13,14)
• InChI Key： BHPLSUGRXXUXON-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC=C)C(C(=O)O)CC1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid

5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid (CAS No. 1822495-90-8): A Comprehensive Overview

5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid, identified by its CAS number CAS No. 1822495-90-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure that includes a piperidine ring, hydroxyl, and an ester group, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural motif of 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid positions it as a versatile scaffold for medicinal chemistry investigations. The presence of both hydrophilic and lipophilic regions in its molecular structure suggests that it may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The piperidine core is a well-known pharmacophore found in numerous bioactive compounds, including antipsychotics, antivirals, and anticancer agents. The incorporation of functional groups such as hydroxyl and ester into this scaffold can enhance binding affinity and selectivity towards target proteins.

One of the most compelling aspects of 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid is its potential role in the development of inhibitors for enzymes involved in metabolic pathways. For instance, the ester group can be hydrolyzed to release a carboxylic acid, which may serve as a substrate or competitive inhibitor for certain enzymes. This property makes it a valuable tool for studying enzyme mechanisms and identifying novel therapeutic targets.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has made them promising candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of functional groups in 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid may contribute to its potential efficacy in these contexts.

The synthesis of 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired framework.

In addition to its potential therapeutic applications, 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid may also find utility in chemical biology research. Its ability to interact with biological targets makes it a valuable tool for studying protein function and identifying new drug candidates. Furthermore, its structural features can be modified to develop libraries of compounds for high-throughput screening assays.

The future prospects for 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid are promising, with ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.

In conclusion, 5-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid (CAS No. 1822495-90) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional groups make it an attractive scaffold for designing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing unmet medical needs.